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Compound of Interest

3-Chlorobenzo[bjthiophene-2-
Compound Name:
carboxylic acid

Cat. No.: B181881

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Chlorobenzo[b]thiophene-2-carboxylic acid (CAS No: 21211-22-3). This
compound is a key intermediate in the synthesis of various pharmaceuticals and functional
materials, making a thorough understanding of its properties essential for its application in
research and development.[1]

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 3-
Chlorobenzo[b]thiophene-2-carboxylic acid. For clarity, both experimentally determined and

computationally predicted values are presented where available.
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Property Value Source
Molecular Formula CoHsCIO2S [1112][3]
Molecular Weight 212.65 g/mol [1][2]
Melting Point 267-273 °C [1]
Boiling Point Data not available

pKa Data not available

logP (Octanol/Water Partition

o 3.253 (Calculated) [4]
Coefficient)
Water Solubility (logiows) -3.78 (Calculated, mol/L) [4]
White to light yellow
Appearance [1]
powder/crystal
Purity = 97% (HPLC) [1]

Spectroscopic and Analytical Data

A summary of available spectroscopic data for the characterization of 3-
Chlorobenzo[b]thiophene-2-carboxylic acid is provided below. This information is critical for
compound identification and purity assessment.

Spectroscopic Data Availability
1H NMR Available[5]
13C NMR Available[5]
Mass Spectrometry (MS) Available[5]
Infrared (IR) Spectroscopy Available[5]

UV-Visible Spect UV-visible diffuse reflectance spectra of the
-Visible Spectrosco
P by ligand have been reported.[6]

Experimental Protocols
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Detailed experimental methodologies for the determination of key physicochemical properties
of carboxylic acids, adaptable for 3-Chlorobenzo[b]thiophene-2-carboxylic acid, are outlined
below.

Synthesis of 3-Chlorobenzo[b]thiophene-2-carbonyl
chloride

A precursor to 3-Chlorobenzo[b]thiophene-2-carboxylic acid and its derivatives can be
synthesized from cinnamic acid. A stirred mixture of cinnamic acid (0.5 mol), pyridine (0.05
mol), thionyl chloride (0.77 mol), and chlorobenzene (300 ml) is heated at reflux for 48 hours.
Excess thionyl chloride is subsequently removed.[7]

Melting Point Determination

The melting point of 3-Chlorobenzo[b]thiophene-2-carboxylic acid is determined using the
open capillary method.[7] The sample is packed into a capillary tube, which is then heated in a
melting point apparatus. The temperature range over which the sample melts is recorded.

General Protocol for Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are typically
recorded on a 300 MHz or 500 MHz spectrometer in a suitable deuterated solvent, such as
DMSO-des or CDCls, with tetramethylsilane (TMS) as the internal standard.[7]

« Infrared (IR) Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared
(FT-IR) spectrometer. The solid sample is typically prepared as a KBr pellet.[7] Characteristic
peaks for carboxylic acids include a broad O-H stretch (around 2500-3300 cm~1), a C=0
stretch (around 1700 cm~1), and a C-O stretch (around 1200-1300 cm~12).[8][9]

e Mass Spectrometry (MS): Mass spectra can be recorded using techniques such as electron
ionization (EI) to determine the molecular weight and fragmentation pattern of the
compound.[7]

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and characterization of 3-
Chlorobenzo[b]thiophene-2-carboxylic acid derivatives, a common application of this
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compound in research.

General Workflow for Synthesis and Characterization
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Synthesis and Characterization Workflow

Biological and Pharmaceutical Relevance

3-Chlorobenzo[b]thiophene-2-carboxylic acid serves as a versatile building block in
medicinal chemistry.[1] Its derivatives have been investigated for a range of biological activities,
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including:

e Anticancer Agents: Platinum(lV) complexes incorporating 3-chlorobenzo[b]thiophene-2-
carboxylic acid have shown significant anticancer activity against cell lines such as A2780.

[6]

e Antimicrobial Agents: This compound is a key intermediate in the development of novel anti-
inflammatory and antimicrobial agents.[1]

» Other Pharmaceutical Applications: It is utilized in the synthesis of pharmaceuticals targeting
inflammatory diseases.[1]

While the direct biological signaling pathways of the parent compound are not extensively
documented, its utility as a scaffold in drug discovery highlights its importance in the
development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-
Chlorobenzo[b]thiophene-2-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181881#physicochemical-properties-of-3-
chlorobenzo-b-thiophene-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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